Cas no 2171933-78-9 (3-cyclopentyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid)

• Product Name: 3-cyclopentyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid
• CAS No: 2171933-78-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6186247
• PubChem ID: 165577028
• Update Time: 2025-06-08

3-cyclopentyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid
• 3-cyclopentyl-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]propanoic acid
• 2171933-78-9
• EN300-1559453

• Inchi： 1S/C28H34N2O5/c1-17(27(33)30-25(15-26(31)32)19-9-3-4-10-19)18(2)29-28(34)35-16-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,17-19,24-25H,3-4,9-10,15-16H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： HJNZROQUXJTINX-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC(=O)O)C1CCCC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopentyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid

Introduction to 3-Cyclopentyl-3-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic Acid (CAS No. 2171933-78-9)

3-Cyclopentyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid (CAS No. 2171933-78-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a butanamido moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for treating neurological disorders and cancer.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and peptidomimetics. The cyclopentyl group, on the other hand, adds conformational rigidity to the molecule, which can enhance its binding affinity to specific protein targets. The butanamido moiety provides additional functional groups that can be modified to optimize the compound's pharmacological properties.

Recent studies have highlighted the potential of 3-Cyclopentyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid in modulating the activity of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. GPCRs are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses. By selectively targeting these receptors, this compound could offer new avenues for treating conditions such as Alzheimer's disease, Parkinson's disease, and chronic pain.

In addition to its potential as a GPCR modulator, 3-Cyclopentyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid has shown promise in preclinical studies as an antitumor agent. Research has demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings suggest that it may have therapeutic potential in oncology, particularly for treating solid tumors such as breast cancer and lung cancer.

The synthesis of 3-Cyclopentyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid involves several steps, including the formation of the Fmoc protected amino acid derivative and subsequent coupling reactions with other building blocks. The use of advanced synthetic techniques and catalysts has enabled researchers to produce this compound with high purity and yield. This synthetic approach not only ensures the quality of the final product but also facilitates large-scale production for further clinical development.

Preclinical studies have also evaluated the pharmacokinetic and pharmacodynamic properties of 3-Cyclopentyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Additionally, preliminary toxicity assessments have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The potential applications of 3-Cyclopentyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid extend beyond its use as a standalone therapeutic agent. It can also serve as a valuable tool in chemical biology research for probing protein-protein interactions and elucidating signaling pathways. By understanding how this compound interacts with specific targets at the molecular level, researchers can gain insights into disease mechanisms and identify new drug targets.

In conclusion, 3-Cyclopentyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid (CAS No. 2171933-78-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent for neurological disorders and cancer. Ongoing research continues to explore its full potential and optimize its use in clinical settings.